Cas no 1807000-99-2 (4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1807000-99-2
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4809105
• Update Time: 2025-10-29

4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-2-3-4(10)1-5(7(11)12)13-6(3)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： XTHKWCAEJKSEER-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C(=O)O)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid

Introduction to 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807000-99-2)

4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features. The compound, identified by the chemical abstracts service number 1807000-99-2, represents a fusion of brominated pyridine moieties with functional groups that make it a promising candidate for further chemical manipulation and biological evaluation. This introduction delves into the structural attributes, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary drug discovery and medicinal chemistry.

The molecular framework of 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid is characterized by a pyridine core substituted at the 4-position with a bromine atom, at the 3-position with a bromomethyl group, and at the 6-position with a difluoromethyl group. The presence of these halogenated substituents not only enhances the lipophilicity of the molecule but also provides multiple sites for further functionalization. The carboxylic acid group at the 2-position of the pyridine ring further extends its utility as a synthetic intermediate, enabling conjugation with various biomolecules and pharmacophores.

From a synthetic perspective, 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid can be synthesized through multi-step organic transformations that involve halogenation reactions, Grignard additions, and fluorination processes. The bromomethyl group at the 3-position is particularly valuable as it can undergo nucleophilic substitution reactions to introduce diverse functional groups, thereby allowing for the generation of structurally diverse derivatives. Similarly, the difluoromethyl group contributes to metabolic stability and binding affinity, making it an attractive feature in drug design.

Recent advancements in medicinal chemistry have highlighted the potential of halogenated pyridines as scaffolds for developing novel therapeutic agents. For instance, studies have demonstrated that compounds containing bromine atoms exhibit enhanced binding interactions with biological targets due to their ability to engage in halogen bonding and π-stacking interactions. The incorporation of a difluoromethyl group further modulates these interactions by increasing lipophilicity and reducing metabolic susceptibility. These features have been exploited in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

In particular, 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid has shown promise in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The ability to modulate PPIs with small molecules remains a challenging but rewarding area of research. The structural motifs present in 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid provide an ideal platform for designing molecules that can disrupt or stabilize these interactions.

Furthermore, the compound has been explored in combination therapies where its structural features allow for covalent binding to biological targets. Covalent inhibitors offer several advantages over traditional non-covalent inhibitors, including increased target specificity and prolonged duration of action. The bromomethyl group at the 3-position serves as a handle for introducing reactive warheads that can form covalent bonds with key residues in target proteins. This approach has been successfully employed in drug discovery campaigns aimed at developing highly potent and selective inhibitors.

The carboxylic acid functionality at the 2-position of the pyridine ring also provides opportunities for further derivatization through esterification or amidation reactions. These modifications can enhance solubility, improve pharmacokinetic properties, or facilitate prodrug strategies. For example, esters derived from 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid have been investigated as prodrugs that release active metabolites in vivo upon enzymatic hydrolysis.

Emerging research also suggests that 4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid may find applications in materials science beyond its pharmaceutical uses. The unique combination of halogenated substituents and functional groups makes it a candidate for designing advanced materials with tailored electronic properties. For instance, such compounds could be used in organic electronics or as precursors for liquid crystal displays (LCDs) due to their ability to form stable π-conjugated systems.

In conclusion,4-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1807000-99-2) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features enable diverse synthetic manipulations and biological evaluations, making it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine and materials science.